4-{[(4-Chlorophenyl)methyl]oxy}piperidine

• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol
• IUPAC Name: 4-[(4-chlorophenyl)methoxy]piperidine
• InChI: InChI=1S/C12H16ClNO/c13-11-3-1-10(2-4-11)9-15-12-5-7-14-8-6-12/h1-4,12,14H,5-9H2
• InChI Key: WMBLOVPOGCKZTI-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OCC2=CC=C(C=C2)Cl

Description

4-{[(4-Chlorophenyl)methyl]oxy}piperidine is a useful research compound. Its molecular formula is C12H16ClNO and its molecular weight is 225.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-acetyl-4-{[(4-chlorophenyl)methyl]oxy}piperidine (Preparation 99, 11 g, 41.1 mmol) in methanol (50 ml) and sodium hydroxide solution (5 M, 30 ml) were refluxed on a steam bath for 10 h. After cooling, methanol was removed and the remaining solution was extracted with petroleum ether (40-60, 3×30 ml). The organic extracts were dried (Na2SO4) and concentrated in vacuo to give an white solid (5.8 g, 62%). A portion was recrystallised from petroleum ether to give needle crystals (3 g).